2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 2-methyl-4-pyrazol-1-yl-6-[4-(pyridin-4-ylmethyl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H21N7/c1-15-21-17(13-18(22-15)25-8-2-5-20-25)24-11-9-23(10-12-24)14-16-3-6-19-7-4-16/h2-8,13H,9-12,14H2,1H3
• InChI Key: JIIUDDLUNOKLLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)CC3=CC=NC=C3)N4C=CC=N4
• Molecular Formula: C18H21N7
• Molecular Weight: 335.4 g/mol

Description

Pyrazole and pyrimidine are both important heterocyclic compounds that are often used in medicinal chemistry due to their diverse pharmacological activities. Pyrazole is a five-membered ring with two nitrogen atoms, while pyrimidine is a six-membered ring with two nitrogen atoms. The compound you mentioned seems to be a complex structure that incorporates both pyrazole and pyrimidine rings, along with a piperazine ring and a pyridine ring.

Synthesis Analysis

The synthesis of such complex structures often involves multiple steps, each introducing a new ring or substituent to the molecule. For example, a similar compound was synthesized via the reaction of an aryl-substituted pyrazole with potassium tetrachloroplatinate, followed by the reaction of the postulated intermediate chloro-bridged dimer with a pyrazole-containing 1,3-diketonate ligand.

Molecular Structure Analysis

The molecular structure of such compounds is typically determined using techniques like NMR spectroscopy and mass spectrometry. For instance, the structure of a similar compound was established by 1H, 13C NMR spectroscopy and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving such compounds can be quite complex and depend on the specific conditions and reagents used. For instance, a Diels–Alder reaction was used in the synthesis of a related compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be determined using various techniques. For example, the yield, melting point, and NMR data were reported for a similar compound.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeting NAMPT (Nicotinamide phosphoribosyltransferase) : Researchers have explored derivatives of this compound as potent activators of NAMPT, an enzyme involved in cellular energy metabolism. .

Anti-Androgen Activity

• Androgen Receptor (AR) Antagonism : Compound 6f, a derivative of this pyrazole, has demonstrated potent AR antagonist activity. .

Insecticide Development

• Targeting Insect Ryanodine Receptors (RyRs) : Diphenyl-1H-pyrazole derivatives with cyano substituents have been designed and synthesized. .

Antileishmanial and Antimalarial Activities

• Hydrazine-Coupled Pyrazoles : Some hydrazine-coupled pyrazoles, including derivatives of our compound, exhibit potent antileishmanial and antimalarial activities. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact withNAMPT (nicotinamide phosphoribosyltransferase) . NAMPT is an enzyme that plays a crucial role in the biosynthesis of NAD+, a coenzyme involved in various redox reactions and cellular processes.

Mode of Action

It is suggested that the compound might act as apotent activator of NAMPT , thereby influencing the NAD+ biosynthesis pathway .

Biochemical Pathways

The compound likely affects the NAD+ biosynthesis pathway by activating NAMPT . NAD+ is a vital coenzyme that participates in numerous biochemical reactions, including energy metabolism and cell signaling. By influencing NAD+ levels, the compound could potentially impact a wide range of cellular processes.

Future Directions

Given the diverse pharmacological activities of pyrazole and pyrimidine derivatives, there is significant interest in the development of new compounds with these moieties. Future research could focus on the synthesis of novel derivatives and the exploration of their biological activities.